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Compound of Interest

Compound Name: Gly-Gly-Leu

Cat. No.: B081303

For immediate release: A comprehensive technical resource for researchers, scientists, and
drug development professionals seeking to procure high-purity Glycyl-Glycyl-L-Leucine (Gly-
Gly-Leu). This guide provides a comparative overview of commercial suppliers, detailed
experimental protocols for quality verification, and a logical workflow for sourcing and validation
to ensure the integrity of research and development activities.

Commercial Suppliers of High-Purity Gly-Gly-Leu

The selection of a reliable supplier is critical to ensuring the quality and consistency of Gly-Gly-
Leu used in experimental and developmental pipelines. Purity, analytical validation, and proper
documentation are key factors to consider. Below is a summary of commercially available Gly-
Gly-Leu, compiled from various suppliers.
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Additiona
. Product . Analytical CAS Molecular |
Supplier Purity .
Name Method Number Formula Informati
on
Offers
Certificate
of Analysis
Chem- Gly-Gly- 14857-82- C10H19N30
> 98% HPLC (COA) and
Impex Leu-OH 0 4
Safety
Data Sheet
(SDS).[1]
Provides
MedchemE  Gly-Gly- Not Not Not
97.0% N N N COA and
Xpress Leu Specified Specified Specified
SDS.[2]
TCI Glycyl-L- Not
_ _ >99.0% (M) 869-19-2 N
America leucine Specified
Glycyl-
ProFACT ey
) Glycyl-L- Not Not Not
Proteomics i 99% -~ -~ - [3]
| Leucine Specified Specified Specified
, Inc.
extrapure
Sigma- Leu-Gly- C10H19N30
. >98% TLC 1187-50-4
Aldrich Gly 4
DL-Leu-
Chem- C10H19N30
Gly-Gly- > 99% TLC 4337-37-5 [4]
Impex OH a

Experimental Protocols for Quality Verification

Upon receipt of Gly-Gly-Leu, it is imperative to perform in-house quality control to verify the
purity and identity of the compound. The following are standard experimental protocols that can
be adapted for this purpose.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Objective: To determine the purity of the Gly-Gly-Leu sample by separating it from any
potential impurities.

Materials:

Gly-Gly-Leu sample

HPLC-grade water

HPLC-grade acetonitrile (ACN)

Trifluoroacetic acid (TFA)

C18 reverse-phase HPLC column

HPLC system with a UV detector
Methodology:
e Sample Preparation:

o Prepare a stock solution of the Gly-Gly-Leu sample at a concentration of 1 mg/mL in
HPLC-grade water.

o Filter the sample solution through a 0.22 um syringe filter before injection.
o Chromatographic Conditions:

o Mobile Phase A: 0.1% TFA in water

o Mobile Phase B: 0.1% TFA in acetonitrile

o Gradient:

= 0-5min: 5% B

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b081303?utm_src=pdf-body
https://www.benchchem.com/product/b081303?utm_src=pdf-body
https://www.benchchem.com/product/b081303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5-25 min: 5-95% B (linear gradient)

25-30 min: 95% B

30-35 min: 95-5% B (linear gradient)

35-40 min: 5% B

o Flow Rate: 1.0 mL/min

o Column Temperature: 25°C

o Detection Wavelength: 214 nm

o Injection Volume: 10 pL

o Data Analysis:
o Integrate the peak areas of all detected components.

o Calculate the purity of Gly-Gly-Leu as the percentage of the main peak area relative to
the total area of all peaks.

Mass Spectrometry (MS) for Identity Confirmation

Objective: To confirm the molecular weight of Gly-Gly-Leu.
Materials:

e Gly-Gly-Leu sample

e Mass spectrometer (e.g., ESI-MS)

» Methanol or other suitable solvent

Methodology:

e Sample Preparation:
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o Prepare a dilute solution of the Gly-Gly-Leu sample (approximately 10 pg/mL) in an
appropriate solvent for direct infusion into the mass spectrometer.

o Mass Spectrometry Analysis:
o Infuse the sample into the mass spectrometer.
o Acquire the mass spectrum in positive ion mode.

o Look for the protonated molecular ion [M+H]*. The theoretical molecular weight of Gly-
Gly-Leu is 245.28 g/mol .[1]

Sourcing and Validation Workflow

The following diagram illustrates a recommended workflow for sourcing and validating high-
purity Gly-Gly-Leu for research applications.
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Caption: Workflow for sourcing and validating high-purity Gly-Gly-Leu.
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This guide provides a foundational framework for sourcing and validating high-purity Gly-Gly-
Leu. Researchers are encouraged to adapt these protocols to their specific needs and
available instrumentation. By implementing a rigorous quality control process, the scientific
community can ensure the reliability and reproducibility of their research outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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